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Compound of Interest

Compound Name: Benzoyl bromide

Cat. No.: B1216830

For Immediate Reference: Essential Safety and Handling Information for Benzoyl Bromide

This document provides crucial safety protocols and logistical guidance for the handling and
disposal of Benzoyl bromide in a laboratory setting. Adherence to these procedures is vital for
ensuring the safety of all personnel.

Personal Protective Equipment (PPE)

When working with Benzoyl bromide, a comprehensive PPE strategy is mandatory to prevent
exposure through inhalation, skin contact, or eye contact. The following table summarizes the
required PPE.
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PPE Category

Specification

Eye/Face Protection

Use tightly fitting safety goggles or chemical
safety goggles approved under NIOSH (US) or
EN 166 (EU) standards. A face shield is also
recommended.[1][2][3]

Skin Protection

Wear chemical-resistant gloves, such as
fluorinated rubber (minimum layer thickness: 0.7
mm), which has a breakthrough time of 430
minutes.[1] Always inspect gloves before use
and use proper removal techniques.[1] A lab
coat and a chemical-resistant apron are also

necessary to prevent skin exposure.[2][3]

Respiratory Protection

Work should be conducted in a well-ventilated
laboratory hood.[3][4] If vapors or aerosols are
generated, or if exposure limits are exceeded, a
NIOSH/MSHA or European Standard EN 149
approved respirator is required.[1][2] For
exposures potentially exceeding 30 ppm (as
Hydrogen Bromide), a self-contained breathing
apparatus (SCBA) with a full facepiece operated
in a pressure-demand or other positive-pressure

mode is necessary.[4]

Emergency Procedures: First Aid

Immediate and appropriate first aid is critical in the event of exposure to Benzoyl bromide.
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids.[2][4] Seek

immediate medical attention.[2][4]

Skin Contact

Quickly remove all contaminated clothing.
Immediately wash the affected area with large
amounts of soap and water.[4] Seek immediate

medical attention.[2]

Remove the individual to fresh air.[2][5] If the

Inhalation person is not breathing, give artificial respiration.
[2] Seek immediate medical attention.[2][5]
Do NOT induce vomiting.[2][5] If the person is
conscious, have them drink plenty of water or
Ingestion milk.[2][6] Never give anything by mouth to an

unconscious person.[2] Seek immediate medical

attention.[2]

Handling and Storage

Proper handling and storage procedures are essential to prevent accidents and maintain the

chemical's stability.

Handling:

Avoid breathing mist, vapors, or spray.[2]

Work in a well-ventilated area, preferably under a chemical fume hood.[4][7]

Do not get in eyes, on skin, or on clothing.[2]
Keep away from open flames, hot surfaces, and sources of ignition.[2]

Benzoyl bromide reacts violently with water; do not allow contact with water or moist air.[2]
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e Handle under an inert gas like nitrogen.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4]

Protect from moisture, light, heat, sparks, and flame.[2][4][7]

Store in a corrosives area.[2]

Incompatible with strong oxidizing agents, strong bases, and alcohols.[2]
Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is crucial.

Spill Response:

o Evacuate all non-essential personnel from the spill area.[4]

o Remove all sources of ignition.[2][4]

o Wear appropriate PPE, including respiratory protection.

o Cover the spill with a dry, inert material such as dry lime, sand, or soda ash.[4] DO NOT USE
WATER.[4]

e Collect the absorbed material into a suitable, closed container for disposal.[2][4]
e Ventilate the area after cleanup is complete.[4]

Waste Disposal:

» Benzoyl bromide waste must be treated as hazardous waste.[4]

e Dispose of the waste in a sealed, clearly labeled, and non-reactive container.[3] The label
should include the full chemical name.

e The waste should be classified as halogenated organic waste.[3]
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o Store waste containers in a designated, well-ventilated, and secure hazardous waste
accumulation area, away from incompatible materials.[3]

» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
professional waste disposal service to arrange for pickup and disposal in accordance with
local, state, and federal regulations.[3][4]

Physical and Chemical Properties

The following table summarizes key quantitative data for Benzoyl bromide.

Property Value

Molecular Formula C7H5BrO

Molecular Weight 185.02 g/mol

Boiling Point 198 - 199 °C/ 388.4 - 390.2 °F @ 760 mmHg[7]
Melting Point -3--1°C/26.6 - 30.2 °F[7]

Flash Point 86 °C / 186.8 °F[7]

Specific Gravity 1.570

Vapor Pressure 0.49 mbar @ 20 °CJ8]

Vapor Density 5.8 (air=1)[8]

Solubility in water 436 mg/L (25°C)[8]

Benzoyl Bromide Spill Response Workflow

The following diagram outlines the step-by-step procedure for responding to a Benzoyl
bromide spill.
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Caption: Workflow for a safe and effective response to a Benzoyl bromide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Handling Benzoyl Bromide: A Guide to Safe Laboratory
Practices]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-benzoyl-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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